Cas no 2227204-92-2 (2-fluoro-5,8-dioxaspiro[3.4]octane-2-carboxylic acid)

• Product Name: 2-fluoro-5,8-dioxaspiro[3.4]octane-2-carboxylic acid
• CAS No: 2227204-92-2
• MF: C₇H₉FO₄
• MW: 176.142366170883
• CID: 5106688
• Update Time: 2026-03-03

2-fluoro-5,8-dioxaspiro[3.4]octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5,8-dioxaspiro[3.4]octane-2-carboxylic acid

• Inchi： 1S/C7H9FO4/c8-6(5(9)10)3-7(4-6)11-1-2-12-7/h1-4H2,(H,9,10)
• InChI Key： OIMHJVFQZNNZKI-UHFFFAOYSA-N
• SMILES： C1C2(OCCO2)CC1(F)C(O)=O

Additional information on 2-fluoro-5,8-dioxaspiro[3.4]octane-2-carboxylic acid

Exploring the Chemistry and Applications of 2-Fluoro-5,8-dioxaspiro[3.4]octane-2-carboxylic Acid (CAS No. 2227204-92-2)

The compound 2-fluoro-5,8-dioxaspiro[3.4]octane-2-carboxylic acid (CAS No. 2227204-92-2) is a fluorinated spirocyclic carboxylic acid that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science. The presence of a fluorine atom and a spirocyclic framework makes this molecule particularly interesting for researchers exploring novel bioactive compounds and advanced materials. Its CAS number 2227204-92-2 serves as a critical identifier for chemists and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

One of the most compelling aspects of 2-fluoro-5,8-dioxaspiro[3.4]octane-2-carboxylic acid is its potential role in drug discovery. Fluorinated compounds are widely recognized for their ability to enhance the metabolic stability and bioavailability of pharmaceutical agents. The spirocyclic structure further contributes to its three-dimensional complexity, which is highly valued in the design of selective enzyme inhibitors and receptor modulators. Recent studies have highlighted the growing demand for fluorinated spiro compounds in the development of next-generation therapeutics, particularly in oncology and neurology.

In addition to its pharmaceutical applications, CAS No. 2227204-92-2 has also been explored in the field of material science. The dioxaspiro moiety offers unique steric and electronic properties that can be leveraged to design polymers with tailored mechanical and thermal characteristics. Researchers are particularly interested in how the incorporation of 2-fluoro-5,8-dioxaspiro[3.4]octane-2-carboxylic acid into polymer backbones can influence material performance in high-stress environments, such as aerospace or automotive applications.

The synthesis of 2-fluoro-5,8-dioxaspiro[3.4]octane-2-carboxylic acid typically involves multi-step organic reactions, including fluorination and spirocyclization. Advances in green chemistry have prompted researchers to explore more sustainable routes for its production, minimizing the use of hazardous reagents and reducing waste. This aligns with the broader industry trend toward environmentally friendly synthesis, which is a hot topic among chemists and environmental advocates alike.

From a commercial perspective, the demand for fluorinated spirocyclic compounds like CAS No. 2227204-92-2 is expected to rise, driven by their versatility and performance benefits. Suppliers and manufacturers are increasingly focusing on scalability and cost-effectiveness to meet the needs of diverse industries. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for quality control, ensuring that the compound meets the stringent purity standards required for high-end applications.

In summary, 2-fluoro-5,8-dioxaspiro[3.4]octane-2-carboxylic acid (CAS No. 2227204-92-2) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural attributes and broad applicability make it a compound of significant interest for researchers and industry professionals. As the scientific community continues to uncover new uses for this molecule, its role in advancing technology and medicine is likely to expand even further.